Cas no 77534-70-4 (N-Morpholinium trifluoromethanesulfonate)

• Product Name: N-Morpholinium trifluoromethanesulfonate
• CAS No: 77534-70-4
• MF: C₅H₁₀F₃NO₄S
• MW: 237.197411060333
• MDL: MFCD03094347
• CID: 562204
• PubChem ID: 2778513
• Update Time: 2025-05-20

N-Morpholinium trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• N-Morpholinium trifluoromethanesulfonate
• morpholin-4-ium,trifluoromethanesulfonate
• morpholin-4-ium triflate
• morpholinium trifluoromethanesulfonate
• morpholinium trifluoromethanesulphonate
• PC6374
• morpholin-4-ium;trifluoromethanesulfonate
• MFCD03094347
• Morpholin-4-ium trifluoromethanesulfonate
• 1-oxa-4-azanyliacyclohexane; trifluoromethanesulfonate
• FT-0676858
• A839129
• AKOS015853130
• DTXSID30380983
• 77534-70-4
• SCHEMBL14975986

• MDL： MFCD03094347
• Inchi： 1S/C4H9NO.CHF3O3S/c1-3-6-4-2-5-1;2-1(3,4)8(5,6)7/h5H,1-4H2;(H,5,6,7)
• InChI Key： OVXDLDSWRLLUJT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)[O-].O1CC[NH2+]CC1

Computed Properties

• Exact Mass: 237.02800
• Monoisotopic Mass: 237.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• Boiling Point: 162°C at 760 mmHg
• PSA: 84.01000
• LogP: 1.40980

N-Morpholinium trifluoromethanesulfonate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on N-Morpholinium trifluoromethanesulfonate

N-Morpholinium Trifluoromethanesulfonate (CAS No. 77534-70-4): A Versatile Ionic Liquid for Modern Applications

In the realm of advanced chemical materials, N-Morpholinium trifluoromethanesulfonate (CAS No. 77534-70-4) has emerged as a pivotal compound with diverse industrial and research applications. This ionic liquid, characterized by its unique morpholinium cation and trifluoromethanesulfonate anion, combines high thermal stability, low volatility, and exceptional solubility properties. Its molecular structure makes it an ideal candidate for applications ranging from catalysis to energy storage, aligning with contemporary demands for sustainable and efficient chemical solutions.

The growing interest in green chemistry and ionic liquids has propelled N-Morpholinium trifluoromethanesulfonate into the spotlight. Researchers and engineers frequently search for "non-toxic alternatives to traditional solvents" or "high-performance electrolytes for batteries," where this compound excels. Its low environmental impact and recyclability address pressing concerns about chemical waste and carbon footprint reduction, making it a preferred choice in eco-conscious industries.

One of the most compelling features of N-Morpholinium trifluoromethanesulfonate is its role in electrochemical applications. With the global surge in renewable energy projects, queries like "ionic liquids for fuel cells" or "stable electrolytes for supercapacitors" dominate technical forums. This compound's high ionic conductivity and wide electrochemical window (~4.5V) enable its use in next-generation energy storage systems, outperforming conventional organic solvents prone to decomposition.

Beyond energy, 77534-70-4 finds utility in organic synthesis as a dual solvent-catalyst. Its ability to facilitate reactions like Friedel-Crafts acylations or Diels-Alder cycloadditions under mild conditions answers the frequent search query "how to improve reaction yields without harsh conditions." The morpholinium moiety enhances substrate solubility while the triflate anion stabilizes reactive intermediates, reducing side reactions—a combination highly valued in pharmaceutical intermediate synthesis.

The compound's hygroscopic nature and moisture stability also address common laboratory challenges. Unlike many ionic liquids that degrade upon water exposure, N-Morpholinium trifluoromethanesulfonate maintains performance in humid environments—a property frequently explored in searches like "water-stable ionic liquids for industrial processes." This attribute expands its applicability to continuous flow chemistry systems where atmospheric moisture control is difficult.

Recent advancements highlight its potential in biomass processing, responding to trending searches about "lignin dissolution methods" or "cellulose-derived biofuels." The compound's capacity to break hydrogen bonds in polysaccharides without generating toxic byproducts positions it as a sustainable alternative to mineral acids in biorefinery operations. Studies demonstrate >80% efficiency in cellulose dissolution at 90°C, with easy recovery via antisolvent precipitation.

From a commercial perspective, CAS 77534-70-4 meets the demand for "scalable high-purity ionic liquids." Manufacturers emphasize its straightforward synthesis from morpholine and trifluoromethanesulfonic acid, with purification achievable through recrystallization. Supply chain analytics reveal a 35% year-on-year increase in procurement for R&D sectors, particularly in regions investing heavily in battery technology and green manufacturing.

Quality control protocols for N-Morpholinium trifluoromethanesulfonate frequently appear in technical discussions. Key parameters include halide content (<50 ppm), water content (<0.1 wt%), and acidic impurities (pH 6-8 in 1M aqueous solution). Advanced characterization techniques like Karl Fischer titration and ion chromatography ensure batch consistency—critical for applications where trace impurities affect conductivity or catalytic activity.

Future research directions focus on functionalized derivatives, with patent literature revealing innovations like "task-specific morpholinium ionic liquids for CO2 capture." This aligns with the booming carbon capture and storage (CCS) market, projected to reach $15 billion by 2030. Modified versions incorporating amine groups or fluorinated chains show promise in selective gas absorption while retaining the parent compound's advantageous properties.

In academic settings, 77534-70-4 serves as a model compound for studying structure-property relationships in ionic liquids. Computational chemistry searches often include "molecular dynamics simulations of morpholinium salts" or "viscosity prediction models." Experimental data on its density (1.42 g/cm³ at 25°C), viscosity (320 cP at 20°C), and melting point (78-82°C) provide valuable benchmarks for theoretical validations.

The safety profile of N-Morpholinium trifluoromethanesulfonate meets modern regulatory standards, with LD50 values >2000 mg/kg (oral, rat). Proper handling guidelines emphasize PPE use (nitrile gloves, goggles) and ventilation during powder processing, though its non-flammable nature (flash point >200°C) minimizes storage risks compared to volatile organic compounds. These attributes satisfy industrial queries about "safe high-temperature solvents."

As industries transition toward circular economy models, the recyclability of N-Morpholinium trifluoromethanesulfonate gains prominence. Life cycle assessments demonstrate >90% recovery rates via simple distillation or membrane separation techniques—addressing search trends like "closed-loop ionic liquid systems." Such features cement its position as a sustainable alternative in an era prioritizing resource efficiency.

In conclusion, N-Morpholinium trifluoromethanesulfonate (CAS No. 77534-70-4) represents a convergence of performance and sustainability. Its multifaceted applications—from energy storage to green synthesis—respond directly to contemporary technological challenges. As research uncovers new modifications and applications, this ionic liquid is poised to play an increasingly vital role in shaping sustainable chemical industries worldwide.